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Compound of Interest

Compound Name: Nlrp3-IN-38

Cat. No.: B12375238 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Nlrp3-IN-38. The following procedures are based on

general best practices for the disposal of hazardous laboratory chemicals.

Disclaimer: A specific Safety Data Sheet (SDS) for Nlrp3-IN-38 was not found. Therefore, it is

imperative to treat this compound as a hazardous chemical. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and regulations in

your area. The information provided here is intended as a general guide and not a substitute for

official safety protocols.

Nlrp3-IN-38: Summary of Available Data
While detailed disposal instructions are not readily available, the following information has been

compiled from supplier data sheets.
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Property Value

Product Name Nlrp3-IN-38

Function
Inhibitor of NOD-like receptor protein 3 (NLRP3)

inflammasome activation

EC₅₀ 23 nM

Storage
Recommended to store under conditions

specified in the Certificate of Analysis

Shipping
Typically shipped at room temperature in the

continental US

Proper Disposal Procedures for Nlrp3-IN-38
As a novel research chemical, Nlrp3-IN-38 and any materials contaminated with it should be

disposed of as hazardous chemical waste. Sewer and regular trash disposal are not

appropriate.[1][2]

Step 1: Waste Identification and Segregation
Characterize the Waste: All forms of Nlrp3-IN-38 (solid, solutions) and contaminated lab

supplies (e.g., gloves, pipette tips, absorbent paper) should be considered hazardous waste.

[3]

Segregate Incompatibles: Store Nlrp3-IN-38 waste separately from other chemical waste

streams to prevent accidental reactions. In particular, keep it separate from acids, bases,

and oxidizing agents.[4]

Step 2: Container Selection and Labeling
Use Appropriate Containers:

Solid Waste: Dispose of dry chemical in its original container if possible, or in a clearly

labeled, compatible container.[3] For contaminated lab supplies, double-bag the waste in

clear plastic bags.[3]
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Liquid Waste: Use a leak-proof container with a secure screw-on cap. Plastic is often

preferred over glass to minimize the risk of breakage.[1] The container must be compatible

with any solvents used to dissolve the compound.

Sharps: Any chemically contaminated sharps (needles, broken glass, pipettes) must be

placed in a designated, puncture-resistant sharps container labeled for chemical

contamination.[3][5]

Label Containers Clearly:

Every waste container must be labeled with a hazardous waste tag as soon as the first

drop of waste is added.[1]

The label must include the full chemical name "Nlrp3-IN-38," the quantity, and the date of

generation.[1] For mixtures, list all components and their approximate percentages.[4]

Clearly mark the container with the words "Hazardous Waste."[1]

Step 3: Storage
Designate a Storage Area: Store the waste in a designated Satellite Accumulation Area

(SAA) that is near the point of generation and under the control of laboratory personnel.[3]

Use Secondary Containment: Place all waste containers in a secondary container, such as a

tray or tub, that is chemically compatible and can hold at least 110% of the volume of the

largest primary container.[3] This will contain any potential leaks or spills.

Keep Containers Closed: Waste containers must remain securely capped at all times, except

when you are adding waste.[3]

Step 4: Arrange for Disposal
Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health and Safety (EHS) or equivalent department to schedule a

pickup.[1]

Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup,

including completing any required forms or manifests.
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Visualization of the NLRP3 Inflammasome
Activation Pathway
The diagram below illustrates the two-signal model required for the activation of the NLRP3

inflammasome, the pathway inhibited by Nlrp3-IN-38.
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Signal 1: Priming

Signal 2: Activation
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Caption: Canonical NLRP3 inflammasome activation pathway requiring priming and activation

signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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